4-Amino-6-methoxy-2-methylpyrimidine-5-carbonitrile
Overview
Description
4-Amino-6-methoxy-2-methylpyrimidine-5-carbonitrile is a chemical compound with the molecular formula C7H8N4O . It is a solid substance and its IUPAC name is 4-amino-6-methoxy-2-methylpyrimidine-5-carbonitrile .
Molecular Structure Analysis
The molecular structure of 4-Amino-6-methoxy-2-methylpyrimidine-5-carbonitrile is represented by the InChI code 1S/C7H8N4O/c1-4-5(3-8)6(9)11-7(10-4)12-2/h1-2H3,(H2,9,10,11) . The molecular weight of this compound is 164.17 .Physical And Chemical Properties Analysis
4-Amino-6-methoxy-2-methylpyrimidine-5-carbonitrile is a solid substance . Its molecular weight is 164.17 . The compound’s InChI code is 1S/C7H8N4O/c1-4-5(3-8)6(9)11-7(10-4)12-2/h1-2H3,(H2,9,10,11) .Scientific Research Applications
Synthesis and Chemical Reactions
4-Amino-6-methoxy-2-methylpyrimidine-5-carbonitrile is utilized as a key intermediate in the synthesis of diverse heterocyclic compounds. It has been involved in reactions to create pyrido[2,3-d]pyrimidines, which are of interest due to their potential pharmaceutical applications (Perandones & Soto, 1998). The compound's capacity to engage in cyclization reactions to produce thienopyrimidines, which have shown a range of biological activities, further exemplifies its versatility in synthetic chemistry (Moneam et al., 2003).
Additionally, the development of scalable syntheses for related pyrimidine compounds underscores the importance of such intermediates in industrial and pharmaceutical chemistry, demonstrating methods that are both practical and efficient for large-scale applications (Zhao, Ma, & Chen, 2012).
Material Science Applications
In material science, derivatives of 4-Amino-6-methoxy-2-methylpyrimidine-5-carbonitrile have been explored for their corrosion inhibition properties. For instance, pyranopyrazole derivatives have been synthesized and evaluated for their effectiveness in protecting mild steel against corrosion in acidic environments. These studies highlight the compound's role in developing new materials with enhanced durability and resistance to environmental degradation (Yadav et al., 2016).
Pharmaceutical Research
In pharmaceutical research, the synthesis of pyrazolo[3,4-d]pyrimidine derivatives from 4-amino-6-aryl-2-phenylpyrimidine-5-carbonitrile derivatives has been investigated. These compounds were prepared through a one-pot, three-component reaction and their antibacterial activity was evaluated, showcasing the potential of 4-Amino-6-methoxy-2-methylpyrimidine-5-carbonitrile derivatives as precursors for developing new antibacterial agents (Rostamizadeh et al., 2013).
Safety and Hazards
properties
IUPAC Name |
4-amino-6-methoxy-2-methylpyrimidine-5-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4O/c1-4-10-6(9)5(3-8)7(11-4)12-2/h1-2H3,(H2,9,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHLKNDRAWAFBRH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(C(=N1)OC)C#N)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301226078 |
Source
|
| Record name | 4-Amino-6-methoxy-2-methyl-5-pyrimidinecarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301226078 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
76574-35-1 |
Source
|
| Record name | 4-Amino-6-methoxy-2-methyl-5-pyrimidinecarbonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=76574-35-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Amino-6-methoxy-2-methyl-5-pyrimidinecarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301226078 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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